Cas no 264135-49-1 (2,4-Difluorophenyl Trifluoromethanesulfonate)
2,4-Difluorophenyl Trifluoromethanesulfonate is a versatile aryl triflate reagent widely used in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, and Negishi couplings. Its electron-withdrawing difluorophenyl group enhances reactivity, facilitating efficient bond formation with aryl and heteroaryl partners. The trifluoromethanesulfonate (triflate) group serves as an excellent leaving group, enabling high-yielding transformations under mild conditions. This compound is valued for its stability, ease of handling, and compatibility with a range of catalysts and solvents. It is commonly employed in pharmaceutical and agrochemical research for constructing complex fluorinated aromatic scaffolds, offering precise control over regioselectivity and functional group tolerance.
264135-49-1 structure
Product Name:2,4-Difluorophenyl Trifluoromethanesulfonate
CAS No:264135-49-1
MF:C7H3F5O3S
MW:262.153938531876
CID:247642
PubChem ID:15440799
Update Time:2025-05-27
2,4-Difluorophenyl Trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid,1,1,1-trifluoro-, 2,4-difluorophenyl ester
- (2,4-difluorophenyl) trifluoromethanesulfonate
- 2,4,6-TRIMETHOXYBENZYL ALCOHOL
- 2,4-difluorophenyl trifluoromethanesulfonate
- 2,4-Difluorophenyl trifluoromethanesulphonate
- PC7501
- HDPFJBUPWOYJFO-UHFFFAOYSA-N
- 2,4-difluorophenyltrifluoromethanesulfonate
- DTXSID90572802
- (2, 4-difluorophenyl) trifluoromethanesulfonate
- 264135-49-1
- AKOS025310326
- SCHEMBL779828
- Methanesulfonic acid, 1,1,1-trifluoro-, 2,4-difluorophenyl ester
- 2,4-Difluorophenyl Trifluoromethanesulfonate
-
- Inchi： 1S/C7H3F5O3S/c8-4-1-2-6(5(9)3-4)15-16(13,14)7(10,11)12/h1-3H
- InChI Key： HDPFJBUPWOYJFO-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1F)F
Computed Properties
- Exact Mass: 261.97200
- Monoisotopic Mass: 261.97230594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.646
- Boiling Point: 231.428°C at 760 mmHg
- Flash Point: 93.764°C
- Refractive Index: 1.447
- PSA: 51.75000
- LogP: 3.27400
2,4-Difluorophenyl Trifluoromethanesulfonate Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,4-Difluorophenyl Trifluoromethanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473463-50mg |
2,4-Difluorophenyl Trifluoromethanesulfonate |
264135-49-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D473463-100mg |
2,4-Difluorophenyl Trifluoromethanesulfonate |
264135-49-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D473463-500mg |
2,4-Difluorophenyl Trifluoromethanesulfonate |
264135-49-1 | 500mg |
$ 135.00 | 2022-06-05 | ||
| Apollo Scientific | PC7501-1g |
2,4-Difluorophenyl trifluoromethanesulphonate |
264135-49-1 | 97% | 1g |
£116.00 | 2023-09-02 | |
| Apollo Scientific | PC7501-5g |
2,4-Difluorophenyl trifluoromethanesulphonate |
264135-49-1 | 97% | 5g |
£403.00 | 2023-09-02 | |
| Apollo Scientific | PC7501-250mg |
2,4-Difluorophenyl trifluoromethanesulphonate |
264135-49-1 | 97% | 250mg |
£40.00 | 2023-09-02 |
2,4-Difluorophenyl Trifluoromethanesulfonate Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
264135-49-1 (2,4-Difluorophenyl Trifluoromethanesulfonate) Related Products
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